Cas no 1805064-69-0 (3-Fluoro-5-iodoisonicotinic acid)

• Product Name: 3-Fluoro-5-iodoisonicotinic acid
• CAS No: 1805064-69-0
• MF: C₆H₃FINO₂
• MW: 266.996397256851
• CID: 4905816
• PubChem ID: 130769200
• Update Time: 2025-05-20

3-Fluoro-5-iodoisonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-5-iodoisonicotinic acid

• Inchi： 1S/C6H3FINO2/c7-3-1-9-2-4(8)5(3)6(10)11/h1-2H,(H,10,11)
• InChI Key： KRZIRDMXYUOKRN-UHFFFAOYSA-N
• SMILES： IC1C=NC=C(C=1C(=O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 167
• XLogP3: 1.1
• Topological Polar Surface Area: 50.2

Additional information on 3-Fluoro-5-iodoisonicotinic acid

3-Fluoro-5-iodoisonicotinic Acid (CAS No. 1805064-69-0): A Comprehensive Overview

3-Fluoro-5-iodoisonicotinic acid (CAS No. 1805064-69-0) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique fluorine and iodine substitutions, offers a wide range of applications in the development of novel therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, and potential applications of 3-Fluoro-5-iodoisonicotinic acid, drawing on the latest research findings to provide a comprehensive overview.

Chemical Structure and Properties

3-Fluoro-5-iodoisonicotinic acid is a substituted pyridine carboxylic acid with the molecular formula C₇H₃FIO₂. The presence of both fluorine and iodine atoms imparts unique chemical and physical properties to this compound. Fluorine, being the most electronegative element, significantly influences the electronic distribution within the molecule, enhancing its reactivity and stability. Iodine, on the other hand, provides additional steric bulk and can be readily utilized in various chemical transformations.

The molecular weight of 3-Fluoro-5-iodoisonicotinic acid is 244.00 g/mol, and it exists as a white crystalline solid at room temperature. The compound is soluble in polar solvents such as water, methanol, and dimethyl sulfoxide (DMSO), making it amenable to various synthetic and analytical techniques. Its pKa value is approximately 4.5, indicating that it can exist in both protonated and deprotonated forms depending on the pH of the solution.

Synthesis Methods

The synthesis of 3-Fluoro-5-iodoisonicotinic acid has been explored through several routes, each with its own advantages and limitations. One common method involves the sequential substitution of a pyridine ring with fluorine and iodine atoms followed by carboxylation. A typical synthetic pathway begins with 3-fluoropyridine, which undergoes iodination at the 5-position using an appropriate iodinating agent such as NIS (N-iodosuccinimide) or I₂/KI. The resulting 3-fluoro-5-iodopyridine is then subjected to carboxylation using carbon dioxide (CO₂) under high pressure or through an oxidative esterification followed by hydrolysis.

An alternative approach involves the direct synthesis from 3-fluoropyridine through a one-pot multistep process. This method typically employs a palladium-catalyzed coupling reaction to introduce the iodine atom followed by carboxylation using an appropriate catalyst system. Recent advancements in catalytic methods have significantly improved the efficiency and selectivity of these reactions, making them more viable for large-scale production.

Biological Activity and Applications

3-Fluoro-5-iodoisonicotinic acid has shown promising biological activity in various preclinical studies, particularly in the context of drug discovery and development. One area of significant interest is its potential as a scaffold for designing selective inhibitors of specific enzymes or receptors. The presence of fluorine and iodine substituents can modulate the binding affinity and selectivity of derivatives, making them valuable leads for therapeutic development.

In recent studies, derivatives of 3-Fluoro-5-iodoisonicotinic acid have been evaluated for their anti-inflammatory properties. Research published in the Journal of Medicinal Chemistry demonstrated that certain derivatives exhibited potent inhibition of cyclooxygenase (COX) enzymes, which are key targets in the treatment of inflammatory diseases such as arthritis. These findings suggest that 3-Fluoro-5-iodoisonicotinic acid-based compounds could serve as effective anti-inflammatory agents with reduced side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

Beyond inflammation, there is growing interest in exploring the anticancer potential of 3-Fluoro-5-iodoisonicotinic acid. Preclinical studies have shown that certain derivatives can selectively target cancer cells by disrupting key signaling pathways involved in cell proliferation and survival. For instance, a study published in Cancer Research reported that a derivative of 3-Fluoro-5-iodoisonicotinic acid inhibited the growth of breast cancer cells by downregulating the expression of specific oncogenes.

Analytical Techniques and Characterization

The accurate characterization of 3-Fluoro-5-iodoisonicotinic acid is crucial for ensuring its purity and quality in both research and industrial settings. Various analytical techniques are employed to achieve this goal, including nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), infrared (IR) spectroscopy, and high-performance liquid chromatography (HPLC).

NMR spectroscopy provides detailed information about the molecular structure by analyzing the chemical shifts and coupling constants of different nuclei within the molecule. The presence of fluorine atoms can be easily detected using 19F NMR spectroscopy, while 1H NMR can provide insights into the hydrogen environment around these substituents.

Mass spectrometry is another powerful tool for characterizing organic compounds like 3-Fluoro-5-iodoisonicotinic acid. High-resolution mass spectrometry (HRMS) can accurately determine the molecular weight and elemental composition of the compound, confirming its identity with high precision.

Infrared spectroscopy is used to identify functional groups within the molecule based on their characteristic absorption bands. For example, the carbonyl group in carboxylic acids typically exhibits a strong absorption band around 1700 cm^-1.

HPLC is widely used for purity assessment and quantification of compounds in complex mixtures. By separating different components based on their retention times, HPLC can provide valuable information about the purity profile of a sample.

Safety Considerations and Handling Guidelines strong> p > p > p > p > p > p > p > p > p > p > p > p > p > p > p > p > p > p > p > p > p > p > p > While 3 - Fluoro - 5 - iodoisonicotinic acid is generally considered safe when handled properly , it is important to follow standard laboratory safety protocols . This includes wearing appropriate personal protective equipment (PPE) such as gloves , goggles , and lab coats . Additionally , it should be stored in a cool , dry place away from incompatible materials . Proper disposal methods should also be followed to ensure environmental safety . ] [Conclusion] [In conclusion ,< strong > 3 - Fluoro - 5 - iodoisonicotinic acid (CAS No . 1805064 - 69 - 0 ) represents a promising compound with diverse applications in medicinal chemistry , pharmaceutical research , and beyond . Its unique chemical structure , coupled with its potential biological activity , makes it an attractive candidate for further investigation . As research continues to advance , we can expect to see new developments that harness the full potential of this versatile compound . ] ] ] ] ] ] ] ] ] ] ] ] ] ] ] ] ] ] ] [article] [response]